(E)-5-bromothiophene-3-carbaldehyde oxime
Overview
Description
Oximes are a class of organic compounds that contain the functional group R2C=NOH, where R can be an organic group or a hydrogen atom . They are synthesized by the reaction of a carbonyl compound (an aldehyde or a ketone) with hydroxylamine . Oximes have been studied for many years due to their important role as acetylcholinesterase reactivators and their utility as therapeutic agents for various diseases .
Synthesis Analysis
The synthesis of oximes involves the reaction of a carbonyl compound (an aldehyde or a ketone) with hydroxylamine . The reaction is typically carried out in aqueous media and catalyzed by aniline or phenylenediamine derivatives . The synthesis of aminooxy-peptide precursors is challenging due to the high reactivity of the aminooxy moiety .
Molecular Structure Analysis
Oximes have a C=N bond and an O-H bond . The molecular structure of oximes can be analyzed using techniques such as X-ray crystallography and infrared spectroscopy .
Chemical Reactions Analysis
Oximes can undergo various chemical reactions. They can be hydrolyzed to form ketones/aldehydes and hydroxylamines . They can also be reduced to form amines . Oximes can participate in the oxime ligation, a bioorthogonal reaction between a nucleophilic aminooxy group and an electrophilic carbonyl group .
Physical And Chemical Properties Analysis
Oximes have characteristic bands in the infrared spectrum with wave numbers measuring 3600 (O-H), 945 (N-O), and 1665 (C=N) . The physical and chemical properties of oximes can be influenced by the nature of the R group in the oxime functional group .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(NE)-N-[(5-bromothiophen-3-yl)methylidene]hydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrNOS/c6-5-1-4(2-7-8)3-9-5/h1-3,8H/b7-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZEHQWLBOVYNNX-FARCUNLSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1C=NO)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(SC=C1/C=N/O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00744437 |
Source
|
| Record name | N-[(E)-(5-Bromothiophen-3-yl)methylidene]hydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00744437 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-5-bromothiophene-3-carbaldehyde oxime | |
CAS RN |
18791-96-3 |
Source
|
| Record name | N-[(E)-(5-Bromothiophen-3-yl)methylidene]hydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00744437 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![6-Methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine](/img/structure/B596879.png)
